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Compound of Interest

Compound Name: 2,4-Dichloro-5-isopropylpyrimidine

CAS No.: 514843-12-0

Cat. No.: B052488

Get Quote

The 2,4-dichloropyrimidine core is a privileged scaffold in medicinal chemistry, primarily due to

its utility as a versatile synthetic intermediate.[1] The two chlorine atoms at the C2 and C4

positions exhibit differential reactivity, allowing for sequential and regioselective nucleophilic

aromatic substitution (SNAr) reactions. This feature enables the controlled introduction of

diverse functionalities, making it an invaluable building block for the synthesis of complex

molecules, particularly in the development of kinase inhibitors and other therapeutic agents.[2]

[3]

The substituent at the C5 position plays a crucial role in modulating the electronic properties

and steric environment of the pyrimidine ring, thereby influencing the regioselectivity of

subsequent reactions. While a CAS number for 2,4-dichloro-5-isopropylpyrimidine is not

readily found in major chemical databases, its structure and the principles governing its

chemistry can be inferred from well-documented analogs.

Figure 1: Chemical Structure of 2,4-Dichloro-5-isopropylpyrimidine

Caption: Structure of 2,4-Dichloro-5-isopropylpyrimidine.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b052488#bc-rfq
https://rcs.wuxiapptec.com/understanding-the-highly-variable-regioselectivity-in-snar-reaction-of-dichloropyrimidines/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12668300/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10279829/
https://www.benchchem.com/product/b052488/docs?utm_src=pdf-body#introduction-the-versatile-2-4-dichloropyrimidine-scaffold
https://www.benchchem.com/product/b052488/docs?utm_src=pdf-body#introduction-the-versatile-2-4-dichloropyrimidine-scaffold
https://www.benchchem.com/product/b052488/docs?utm_src=pdf-body#introduction-the-versatile-2-4-dichloropyrimidine-scaffold
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052488?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of 2,4-Dichloro-5-alkylpyrimidines
The most common and established method for the synthesis of 2,4-dichloro-5-substituted

pyrimidines involves the chlorination of the corresponding 5-substituted uracil (pyrimidine-2,4-

dione).[4] This transformation is typically achieved using phosphorus oxychloride (POCl₃),

which often serves as both the chlorinating agent and the solvent.[5]

The general synthetic pathway commences with the synthesis of the appropriate 5-substituted

uracil, in this case, 5-isopropyluracil (CAS 17432-95-0).[6] This can be followed by a

dehydroxy-chlorination reaction.
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5-Isopropyluracil

Chlorination with POCl₃

2,4-Dichloro-5-isopropylpyrimidine

Work-up and Purification

Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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